4-Bromo-3-chlorobenzoyl chloride

• IUPAC Name: 4-bromo-3-chlorobenzoyl chloride
• InChI: InChI=1S/C7H3BrCl2O/c8-5-2-1-4(7(10)11)3-6(5)9/h1-3H
• InChI Key: OEFADALRZHTONM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C(=O)Cl)Cl)Br
• Molecular Formula: C7H3BrCl2O
• Molecular Weight: 253.90 g/mol
• CAS RN: 21900-32-3

Description

4-Bromo-3-chlorobenzoyl chloride is a chemical compound with the molecular formula C7H3BrCl2O. It is used in laboratory settings for research and development.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, organomanganese reagents were prepared by the insertion of magnesium into aryl halides in the presence of MnCl2•2LiCl. These organomanganese reagents smoothly undergo 1, 2-addition, acylation, and Pd-catalyzed cross-coupling with various electrophiles.

Molecular Structure Analysis

The molecular structure of 4-Bromo-3-chlorobenzoyl chloride can be represented by the InChI code: 1S/C7H3BrCl2O/c8-5-2-1-4 (7 (10)11)3-6 (5)9/h1-3H. The molecular weight of this compound is 253.91.

Chemical Reactions Analysis

The chemical reactions involving similar compounds have been studied. For instance, reactions at the benzylic position involving free radical bromination, nucleophilic substitution, and oxidation have been reported.

Physical And Chemical Properties Analysis

The physical and chemical properties of 4-Bromo-3-chlorobenzoyl chloride include a melting point of 58-60 degrees Celsius.

Scientific Research Applications

Chemical Synthesis

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Material Science

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Chromatography

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Pharmaceutical Applications

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Agrochemical Applications

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Synthesis of Thiophene Derivatives

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Mechanism of Action

The mechanism of action for similar compounds involves electrophilic aromatic substitution. This process involves the attack of an electrophile at carbon to form a cationic intermediate.

Safety and Hazards

Safety data sheets indicate that this compound may cause severe skin burns and eye damage. It may also cause respiratory irritation. Therefore, it is recommended to use personal protective equipment, ensure adequate ventilation, and avoid dust formation when handling this compound.

Synthesis routes and methods

Procedure details

Following the procedures described in Example 36: 4-bromo-3-chlorobenzoic acid and oxalyl chloride were reacted to provide 4-bromo-3-chloro-benzoyl chloride, which was then reacted with 3-methylamino-but-2-enoic acid methyl ester to provide 2-(4-bromo-3-chloro-benzoyl)-3-[(E)-methylimino]-butyric acid methyl ester. 2-(4-Bromo-3-chloro-benzoyl)-3-[(E)-methylimino]-butyric acid methyl ester and hydroxylamine hydrochloride were then reacted as described in Example 36, Step 3 to provide 5-(4-bromo-3-chloro-phenyl)-3-methyl-isoxazole-4-carboxylic acid methyl ester, which was then hydrolyzed to 5-(4-bromo-3-chloro-phenyl)-3-methyl-isoxazole-4-carboxylic acid as described in Example 36, Step 4. 5-(4-Bromo-3-chloro-phenyl)-3-methyl-isoxazole-4-carboxylic acid and (R)-1-(2-chloro-phenyl)-ethanol were reacted to provide [5-(4-bromo-3-chloro-phenyl)-3-methyl-isoxazol-4-yl]-carbamic acid (R)-1-(2-chloro-phenyl)-ethyl ester as described in Example 36, Step 5.